Cas no 195533-53-0 (Batabulin)

• Product Name: Batabulin
• CAS No: 195533-53-0
• MF: C₁₃H₇F₆NO₃S
• MW: 371.255003213882
• CID: 1387733
• PubChem ID: 216324
• Update Time: 2025-04-20

Batabulin Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentafluoro-N-(3-fluoro-4-methoxyphenyl)benzenesulfonamide
• benzenesulfonamide, 2,3,4,5,6-pentafluoro-N-(3-fluoro-4-methoxyphenyl)-
• N-(3-Fluoro-4-methoxyphenyl)-2,3,4,5,6-pentafluorobenzenesulfonamide
• Tl 057
• T 138067
• Batabulin
• Batabulin [inn]
• Unii-T4np8G3K6q
• Batabulin [USAN]
• 2-fluoro-1-methoxy-4-pentafluorophenylsulfonamidobenzene
• Batabulin (USAN/INN)
• TL-057
• T67
• NS00125075
• CS-0007170
• T-67
• 195533-53-0 (free)
• T4NP8G3K6Q
• DTXSID70173230
• AKOS040732531
• D06560
• CHEMBL79280
• TL057
• starbld0000893
• Q27289662
• SCHEMBL18845
• 195533-53-0
• MS-25971
• Z1478321775
• G14163
• BATABULIN [WHO-DD]
• HY-13563
• T138067
• T-138067
• DB-216612

• Inchi： 1S/C13H7F6NO3S/c1-23-7-3-2-5(4-6(7)14)20-24(21,22)13-11(18)9(16)8(15)10(17)12(13)19/h2-4,20H,1H3
• InChI Key： ROZCIVXTLACYNY-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(NC1C=CC(=C(C=1)F)OC)(=O)=O

Computed Properties

• Exact Mass: 371.00511
• Monoisotopic Mass: 371.00508323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides